4-Hexyloxynaphthalene-1-carbaldehyde

• CAS No.: 54784-12-2
• Molecular Formula: C17H20O2
• Molecular Weight: 256.34 g/mol
• IUPAC Name: 4-hexoxynaphthalene-1-carbaldehyde
• InChI: InChI=1S/C17H20O2/c1-2-3-4-7-12-19-17-11-10-14(13-18)15-8-5-6-9-16(15)17/h5-6,8-11,13H,2-4,7,12H2,1H3
• InChI Key: SSKUHEBJZPVKCK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC=C(C2=CC=CC=C21)C=O

Description

4-Hexyloxynaphthalene-1-carbaldehyde is a useful research compound. Its molecular formula is C17H20O2 and its molecular weight is 256.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

POCl3 (3.22 g, 21 mmol) was dropwise added to a solution of compound 2 (4 g, 17.5 mmol) in anh. DMF (5 ml) at room temperature and under N2. The resulting dark red solution was heated to 100° C. for 3 hours. Concentrated AcONa solution (5 ml) was then added and heating was continued for 2 hours more. After being cooled to room temperature, water (100 ml) was added. The mixture was extracted with Et2O (2×150 ml), the ethereal combined fractions were washed with 10% HCl solution (100 ml), water (100 ml), dried over MgSO4, filtered and evaporated to dryness. Recrystallisation of the brown solid from EtOH afford 2.1 g (47%) of compound 3 as brownish crystals.